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Compound of Interest

Compound Name: 1-Methoxyphenazine

CAS No.: 2876-17-7

Cat. No.: B1209711

Get Quote

This guide provides a comprehensive technical overview of 1-Methoxyphenazine, a key

heterocyclic compound. Intended for researchers, chemists, and professionals in drug

development, this document delves into its fundamental properties, synthesis, chemical

reactivity, and burgeoning applications. A clear distinction is drawn between 1-
Methoxyphenazine and its widely used quaternary salt, 1-Methoxy-5-methylphenazinium

methyl sulfate (1-methoxy PMS), to provide a nuanced understanding of their respective roles

in scientific research.

Core Identification and Physicochemical Properties
1-Methoxyphenazine is a derivative of phenazine, a dibenzo-annulated pyrazine. Its core

structure consists of a planar tricyclic system with a methoxy group substituted at the 1-

position. This seemingly simple modification imparts specific electronic properties that influence

its reactivity and utility as a chemical intermediate.

Table 1: Physicochemical Properties of 1-Methoxyphenazine
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Property Value Source(s)

CAS Number 2876-17-7 [1]

Molecular Formula C₁₃H₁₀N₂O [1]

Molecular Weight 210.24 g/mol [1]

Appearance
Light yellow to orange

powder/crystal

Melting Point 171-173 °C

IUPAC Name 1-methoxyphenazine [1]

Synonyms Phenazine, 1-methoxy- [1]

Synthesis of 1-Methoxyphenazine: A Detailed
Protocol
The synthesis of 1-Methoxyphenazine is classically achieved through the oxidative

condensation of an o-phenylenediamine with a substituted catechol derivative. The following

protocol is adapted from a well-established procedure, providing a reliable method for

laboratory-scale synthesis.[2]

Causality of Experimental Choices:
Oxidizing Agent: Lead dioxide (PbO₂) is employed as a potent but selective oxidizing agent.

Its role is to facilitate the oxidative cyclization of the reaction intermediates to form the

phenazine ring system.

Solvent: Dry benzene is used as the reaction solvent due to its inert nature and its ability to

azeotropically remove water that may be formed during the reaction, driving the equilibrium

towards product formation.

Reactants: Pyrogallol monomethyl ether serves as the source of the methoxy-substituted

benzene ring, while o-phenylenediamine provides the second aromatic ring and the nitrogen

atoms for the pyrazine core.
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Experimental Protocol: Synthesis of 1-
Methoxyphenazine

Preparation of the Oxidizing Agent Suspension: In a suitable reaction vessel, suspend 200 g

(0.42 mole) of powdered lead dioxide in 3 L of dry benzene.[2]

Addition of Pyrogallol Monomethyl Ether: To this suspension, add a solution of 10 g (0.07

mole) of pyrogallol monomethyl ether in benzene.[2] Agitate the mixture vigorously for 10-20

minutes. The reddish-brown solid is then filtered.[2]

Condensation Reaction: To the filtrate, immediately add a solution of 6 g (0.055 mole) of o-

phenylenediamine in 500 ml of benzene with mechanical stirring.[2]

Reaction Monitoring and Work-up: The reaction mixture is stirred, and the progress can be

monitored by thin-layer chromatography. Upon completion, the mixture is filtered to remove

any remaining solids.

Purification: The crude product in the filtrate is purified by column chromatography on silica

gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate) to yield pure

1-Methoxyphenazine.
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Synthesis workflow for 1-Methoxyphenazine.

Chemical Reactivity and Derivatives
The chemical reactivity of 1-Methoxyphenazine is centered around the phenazine core and

the methoxy substituent.

Demethylation: The methoxy group can be cleaved to yield 1-hydroxyphenazine, a

biologically active natural product. This is typically achieved by refluxing with a strong acid

like hydrobromic acid.[2] This demethylation is a critical step in the synthesis of other

important phenazine derivatives, including the antibiotic pyocyanine.[2]

N-Alkylation and Oxidation: The nitrogen atoms in the phenazine ring can be alkylated and

oxidized. A prominent example is the formation of 1-Methoxy-5-methylphenazinium methyl

sulfate (1-methoxy PMS, CAS: 65162-13-2). This quaternary ammonium salt is a vital tool in

biochemistry and diagnostics.[3][4]
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The Important Derivative: 1-Methoxy-5-
methylphenazinium methyl sulfate (1-methoxy PMS)
While 1-Methoxyphenazine itself has applications, its derivative, 1-methoxy PMS, is more

widely utilized in research settings. It is crucial to understand its function as it is often

contextually linked to the parent compound.

1-methoxy PMS is a photochemically stable electron mediator.[4] This stability is a significant

advantage over the more light-sensitive phenazine methosulfate (PMS). Its primary application

is in coupled enzymatic assays to quantify the activity of NAD(P)H-dependent

dehydrogenases.

Mechanism of Action in Assays: 1-methoxy PMS acts as an intermediate electron carrier,

accepting electrons from NAD(P)H (produced by the dehydrogenase) and transferring them to

a final electron acceptor, typically a tetrazolium salt (e.g., WST-8, XTT). The reduction of the

tetrazolium salt results in the formation of a colored formazan dye, which can be quantified

spectrophotometrically.
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Electron mediation by 1-methoxy PMS in enzyme assays.

Applications in Research and Development
1-Methoxyphenazine

Agrochemical Potential: Phenazine compounds, including 1-Methoxyphenazine, have

shown potential in agricultural applications for the prevention of plant diseases and insect
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pests.[5] Their antimicrobial properties make them candidates for the development of novel

biopesticides.

Synthetic Intermediate: As demonstrated, 1-Methoxyphenazine is a crucial intermediate in

the synthesis of other biologically active phenazines.[2] This role as a building block is

significant in medicinal chemistry and drug discovery, where the phenazine scaffold is

explored for anticancer and antimicrobial activities.[5]

1-Methoxy-5-methylphenazinium methyl sulfate (1-
methoxy PMS)

Enzyme Assays: It is extensively used for the colorimetric determination of lactate

dehydrogenase (LDH), succinate dehydrogenase, and other NAD(P)H-dependent enzymes

of diagnostic importance.[6]

Cell Viability and Cytotoxicity Assays: Assays employing 1-methoxy PMS and a tetrazolium

salt (like WST-8) are common for measuring cell proliferation and cytotoxicity in drug

screening. The amount of formazan produced is directly proportional to the number of viable,

metabolically active cells.

Reactive Oxygen Species (ROS) Induction: 1-methoxy PMS can induce the formation of

active oxygen species, which is a property being explored in various biological studies.[7]

Spectral Characterization Data
Access to spectral data is essential for the unambiguous identification and quality control of 1-
Methoxyphenazine.

Mass Spectrometry (MS): The mass spectrum of 1-Methoxyphenazine shows a molecular

ion peak corresponding to its molecular weight, confirming the compound's identity.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR spectra provide

detailed information about the chemical environment of the protons and carbon atoms in the

molecule, respectively. These spectra are crucial for structural elucidation and purity

assessment.[9]

Safety and Handling
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For 1-Methoxy-5-methylphenazinium methyl sulfate, it is advised to avoid contact with skin and

eyes, and to use it in a well-ventilated area.[10] Standard laboratory safety protocols, including

the use of personal protective equipment (PPE) such as gloves and safety glasses, should be

followed when handling 1-Methoxyphenazine and its derivatives. It is important to consult the

specific Safety Data Sheet (SDS) for detailed handling and disposal information.

Conclusion
1-Methoxyphenazine is a valuable heterocyclic compound with a well-defined synthesis and

clear utility as a chemical intermediate. While its direct biological applications are an area of

ongoing research, its derivative, 1-methoxy PMS, has become an indispensable tool in modern

biochemistry and cell biology. The continued exploration of the phenazine scaffold promises to

uncover new applications for these versatile molecules in medicine and agriculture.

References
Wrede, F., & Strack, E. (1929). Pyocyanine, the blue pigment of B. pyocyaneus. Berichte der

deutschen chemischen Gesellschaft (A and B Series), 62(8), 2051-2055. Available at: [Link]

Kipriyadi, V. A., & Lagonenko, A. L. (2022). Recent Advances in Phenazine Natural Products:

Chemical Structures and Biological Activities. Molecules, 27(19), 6632. Available at: [Link]

Pelozo, M. F., et al. (2021). Synthesis of New Hybrid Derivatives from Metronidazole and

Eugenol Analogues as Trypanocidal Agents. Journal of Pharmacy & Pharmaceutical

Sciences, 24, 421-434. Available at: [Link]

Wikipedia contributors. (2023, November 29). Ullmann condensation. In Wikipedia, The Free

Encyclopedia. Retrieved from [Link]

Human Metabolome Database. (n.d.). 13C NMR Spectrum (1D, 15.09 MHz, CDCl3,

experimental) (HMDB0032076). Retrieved from [Link]

Wiley-VCH GmbH. (2026). 1-METHOXYPHENAZIN - Optional[13C NMR] - Chemical Shifts.

SpectraBase. Retrieved from [Link]

John Wiley & Sons, Inc. (2025). 1-METHOXYPHENAZIN - Optional[MS (GC)] - Spectrum.

SpectraBase. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://datasheets.scbt.com/sc-206174.pdf
https://www.benchchem.com/product/b1209711/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-methoxyphenazine-synthesis-properties-and-applications
https://www.benchchem.com/product/b1209711/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-methoxyphenazine-synthesis-properties-and-applications
https://orgsyn.org/demo.aspx?prep=cv2p0528
https://www.mdpi.com/1420-3049/27/19/6632
https://journals.library.ualberta.ca/jpps/index.php/jpps/article/view/31590
https://en.wikipedia.org/wiki/Ullmann_condensation
https://hmdb.ca/spectra/nmr_one_d/11363
https://spectrabase.com/spectrum/IqjX5ivIM4Y
https://spectrabase.com/spectrum/HAXAdGiRW0m
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209711?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for

CID 127832, 1-Methoxyphenazine methosulfate. Retrieved from [Link]

SynArchive. (n.d.). Ullmann Condensation. Retrieved from [Link]

Brooke, P. K., et al. (1976). Synthesis of some methoxy- and hydroxy-phenazine-1-carboxylic

acids. Journal of the Chemical Society, Perkin Transactions 1, (21), 2248-2251. Available at:

[Link]

Pharmaffiliates. (n.d.). 1-Methoxy-5-methylphenazinium Methyl Sulfate. Retrieved from [Link]

Wikipedia contributors. (2023, December 15). Ullmann reaction. In Wikipedia, The Free

Encyclopedia. Retrieved from [Link]

Monnier, F., & Taillefer, M. (2009). Catalytic C−C, C−N, and C−O Ullmann-Type Coupling

Reactions. Angewandte Chemie International Edition, 48(38), 6954-6971. Available at: [Link]

BYJU'S. (n.d.). Ullmann Reaction. Retrieved from [Link]

Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 90 MHz, CDCl3,

experimental) (HMDB0032076). Retrieved from [Link]

Cai, M., et al. (2016). Supporting Information - MCM-41-immobilized 1,10-phenanthroline-

copper(I) complex: A highly efficient and recyclable catalyst for the coupling of aryl iodides

with aliphatic alcohols. RSC Advances, 6, 83641-83648. Available at: [Link]

National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for

CID 76137, 1-Methoxyphenazine. Retrieved from [Link]

Reddy, K. S., et al. (2012). An Efficient Synthesis of 1-(2-Methoxyphenoxy)-2,3-

epoxypropane: Key Intermediate of β-Adrenoblockers. Organic Process Research &

Development, 16(4), 648-651. Available at: [Link]

Mallak Specialties Pvt Ltd. (n.d.). Chemical & Pharma Intermediates by Application.

Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1209711/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-methoxyphenazine-synthesis-properties-and-applications
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methoxyphenazine-methosulfate
https://www.synarchive.com/named-reactions/Ullmann_Condensation
https://pubs.rsc.org/en/content/articlelanding/1976/p1/p19760002248
https://www.pharmaffiliates.com/en/1-methoxy-5-methylphenazinium-methyl-sulfate
https://en.wikipedia.org/wiki/Ullmann_reaction
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3682549/
https://byjus.com/chemistry/ullmann-reaction/
https://hmdb.ca/spectra/nmr_one_d/11362
https://www.rsc.org/suppdata/c6/ra/c6ra16881a/c6ra16881a1.pdf
https://www.benchchem.com/product/b1209711/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-methoxyphenazine-synthesis-properties-and-applications
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methoxyphenazine
https://newdrugapprovals.org/2016/12/01/ranolazine-intermediate-an-efficient-synthesis-of-1-2-methoxyphenoxy-23-epoxypropane-key-intermediate-of-%CE%B2-adrenoblockers/
https://www.mallak.in/chemical-pharma-intermediates-by-application.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209711?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dojindo Molecular Technologies, Inc. (n.d.). Electron Mediator 1-Methoxy PMS. Retrieved

from [Link]

Mlunias. (n.d.). Chemical Intermediates: The Key Role of Chemical Intermediates in the

Pharmaceutical Industry. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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